Propyl 4-[(4-tert-butylbenzoyl)oxy]-3-methoxybenzoate

• Molecular Formula: C22H26O5
• Molecular Weight: 370.4 g/mol
• IUPAC Name: propyl 4-(4-tert-butylbenzoyl)oxy-3-methoxybenzoate
• InChI: InChI=1S/C22H26O5/c1-6-13-26-20(23)16-9-12-18(19(14-16)25-5)27-21(24)15-7-10-17(11-8-15)22(2,3)4/h7-12,14H,6,13H2,1-5H3
• InChI Key: LJLVVAMOBPILFX-UHFFFAOYSA-N
• SMILES: CCCOC(=O)C1=CC(=C(C=C1)OC(=O)C2=CC=C(C=C2)C(C)(C)C)OC

Description

Propyl 4-[(4-tert-butylbenzoyl)oxy]-3-methoxybenzoate, commonly known as PBBM, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. PBBM is a white crystalline powder that is soluble in organic solvents and is widely used in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of PBBM is not well understood, although it is believed to act as a radical initiator in various chemical reactions. PBBM has also been shown to exhibit good thermal stability, which makes it an ideal candidate for use in high-temperature reactions.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of PBBM. However, studies have shown that PBBM is not toxic to mammalian cells at low concentrations and does not exhibit any significant cytotoxicity.

Advantages and Limitations for Lab Experiments

One of the major advantages of PBBM is its high purity, which makes it an ideal reagent for use in various organic synthesis reactions. PBBM is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one of the limitations of PBBM is its limited solubility in water, which can make it difficult to use in aqueous reactions.

Future Directions

There are several potential future directions for research on PBBM. One area of interest is in the development of new photoinitiators for use in the polymerization of various monomers. PBBM has also been studied for its potential use in the development of new drug delivery systems. Further research is needed to fully understand the mechanism of action of PBBM and to explore its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of PBBM involves the reaction of 4-tert-butylbenzoyl chloride with 3-methoxybenzoic acid in the presence of a base such as triethylamine. The resulting product is then esterified with propyl alcohol to yield PBBM. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

PBBM has been extensively studied for its potential applications in various fields of scientific research. One of the major applications of PBBM is in the field of organic synthesis, where it is used as a reagent for the synthesis of various organic compounds. PBBM has also been studied for its potential use as a photoinitiator in the polymerization of various monomers.